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Introduction
Pulse-chase analysis is a powerful technique used to study the dynamics of biological

processes over time. This method involves exposing cells or organisms to a labeled molecule

(the "pulse") for a brief period, followed by the addition of an excess of the same, unlabeled

molecule (the "chase"). This allows researchers to track the metabolic fate of the labeled cohort

of molecules. When combined with stable isotope labeling using 15N-thymidine and analysis

by mass spectrometry, this technique offers a precise and quantitative method to study DNA

synthesis, cell proliferation, and cell turnover without the safety concerns associated with

radioactive isotopes.[1][2]

15N-thymidine is a non-radioactive, stable isotope-labeled version of thymidine, a fundamental

component of DNA.[3] During the S-phase of the cell cycle, proliferating cells incorporate 15N-

thymidine into their newly synthesized DNA.[3] By tracking the incorporation of 15N over time,

researchers can gain valuable insights into the kinetics of DNA replication and the effects of

various stimuli, including therapeutic agents, on this process.[4] This approach is particularly
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valuable in drug development for assessing the efficacy of cytostatic or cytotoxic compounds

that target DNA synthesis.

Applications in Research and Drug Development
Quantification of Cell Proliferation: Determine the rate of DNA synthesis and cell division in

response to growth factors, signaling molecules, or other stimuli.

Evaluation of Anti-Cancer Drug Efficacy: Assess the cytostatic or cytotoxic effects of novel

therapeutic compounds by measuring their impact on DNA replication in cancer cell lines.[5]

DNA Repair Studies: In conjunction with DNA-damaging agents, this method can be adapted

to study the dynamics of DNA repair mechanisms.

Cell Fate and Turnover Analysis: Track the lineage and lifespan of specific cell populations in

complex tissues.[1]

Principle of the Experiment
The experimental workflow consists of three main stages: the pulse, the chase, and the

analysis.

Pulse: Cultured cells are incubated for a defined period with a medium containing 15N-

thymidine. During this time, cells undergoing DNA replication will incorporate the 15N-labeled

nucleoside into their DNA.

Chase: The 15N-thymidine-containing medium is removed and replaced with a medium

containing a high concentration of unlabeled ("light") 14N-thymidine. This effectively prevents

the further incorporation of the 15N label, allowing the fate of the initially labeled DNA to be

tracked over time.

Analysis: At various time points during the chase, cells are harvested, and their genomic

DNA is extracted and purified. The DNA is then enzymatically or chemically hydrolyzed into

individual nucleosides. The ratio of 15N-thymidine to 14N-thymidine is quantified using highly

sensitive mass spectrometry techniques, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[6]
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Mandatory Visualizations
Experimental Workflow for 15N-Thymidine Pulse-Chase Analysis
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Caption: Workflow of 15N-thymidine pulse-chase analysis.
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Caption: Incorporation of 15N-thymidine into DNA.

Experimental Protocols
Protocol 1: In Vitro Pulse-Chase with 15N-Thymidine
This protocol is designed for adherent or suspension cells in culture.

Materials:

Cell line of interest (e.g., a cancer cell line for drug studies)

Complete cell culture medium

Phosphate-buffered saline (PBS)

15N-Thymidine (Cambridge Isotope Laboratories, Inc. or equivalent)

Unlabeled thymidine (Sigma-Aldrich or equivalent)

DNA extraction kit (e.g., Qiagen DNeasy Blood & Tissue Kit)

Nuclease P1

Alkaline Phosphatase

LC-MS grade water and acetonitrile

Formic acid

Procedure:

Cell Seeding: Seed cells at a density that will ensure they are in the logarithmic growth

phase at the start of the experiment (typically 60-70% confluency for adherent cells).[7]

Prepare enough plates or flasks for all time points, including a T=0 control.

Pulse:
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Prepare the "pulse medium" by supplementing complete culture medium with 10 µM 15N-

thymidine. The optimal concentration may vary between cell lines and should be

determined empirically.

Aspirate the standard medium from the cells, wash once with pre-warmed PBS, and add

the pulse medium.

Incubate the cells for a defined "pulse" period. For measuring rapid changes in DNA

synthesis, a short pulse of 1-4 hours is recommended. For cell turnover studies, a longer

pulse may be necessary.

Chase:

Prepare the "chase medium" by supplementing complete culture medium with a 10- to

100-fold excess of unlabeled thymidine (e.g., 100 µM to 1 mM). This high concentration

competitively inhibits the incorporation of any remaining 15N-thymidine.

At the end of the pulse period, aspirate the pulse medium, wash the cells twice with pre-

warmed PBS to remove residual 15N-thymidine, and add the chase medium.[8] This

marks the beginning of the chase (T=0).

Time-Course Harvesting:

Immediately harvest the T=0 time point.

Incubate the remaining cells and harvest them at subsequent time points (e.g., 2, 4, 8, 12,

24 hours). The choice of time points will depend on the expected rate of DNA synthesis

and turnover in the chosen cell line.

To harvest, wash cells with cold PBS, and proceed to DNA extraction.

DNA Extraction:

Extract genomic DNA from the cell pellets using a commercial kit according to the

manufacturer's instructions. Ensure high purity and integrity of the DNA.

DNA Hydrolysis to Nucleosides:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4159250/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantify the extracted DNA (e.g., using a NanoDrop spectrophotometer).

Digest 0.5-1 µg of DNA per sample. A common method involves a two-step enzymatic

hydrolysis:

First, incubate the DNA with Nuclease P1 at 37°C for at least 1 hour.

Then, add Alkaline Phosphatase and incubate for another hour at 37°C.

Alternatively, acid hydrolysis with formic acid can be used, which breaks the DNA down to

its constituent nucleobases.[9][10]

LC-MS/MS Analysis:

Analyze the hydrolyzed samples by LC-MS/MS. Use a method optimized for the

separation and detection of thymidine.

Monitor the mass-to-charge ratios (m/z) for both unlabeled thymidine (14N-dT) and 15N-

labeled thymidine (15N-dT).[6]

Generate a standard curve using known concentrations of 15N-thymidine and unlabeled

thymidine to ensure accurate quantification.

Protocol 2: Experimental Design for Anti-Cancer Drug
Evaluation
This protocol outlines how to use the 15N-thymidine pulse-chase assay to evaluate the efficacy

of a novel cytostatic drug.

Objective: To determine if "Drug X" inhibits DNA synthesis in a cancer cell line.

Experimental Groups:

Vehicle Control: Cells treated with the vehicle (e.g., DMSO) in which the drug is dissolved.

Drug X Treated: Cells treated with the desired concentration of Drug X.
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Positive Control (Optional): Cells treated with a known inhibitor of DNA synthesis (e.g.,

Aphidicolin).

Procedure:

Pre-treatment: Seed cells as described in Protocol 1. Once the cells reach the desired

confluency, treat them with either the vehicle or Drug X for a predetermined period (e.g., 24

hours) before starting the pulse-chase experiment.

Pulse-Chase: Perform the pulse-chase experiment as detailed in Protocol 1 on all

experimental groups. The pulse and chase media should also contain the respective vehicle

or drug.

Data Collection and Analysis: Harvest cells at various time points during the chase (e.g., 0,

4, 8, 24 hours). Extract and analyze the DNA as described.

Expected Outcome:

In the Vehicle Control group, you would expect to see a high level of 15N incorporation at

T=0, which gradually decreases over the chase period as cells divide and the labeled DNA

is diluted.

In the Drug X Treated group, if the drug is an effective inhibitor of DNA synthesis, you

would expect to see significantly lower incorporation of 15N-thymidine during the pulse

phase compared to the vehicle control. The rate of decrease during the chase might also

be affected, depending on the drug's mechanism of action.

Data Presentation and Analysis
The primary output from the LC-MS/MS analysis is the ratio of the peak areas for 15N-

thymidine and 14N-thymidine. This can be used to calculate the percentage of 15N enrichment.

Calculation of 15N Enrichment:

Atom Percent Excess (APE) is a common metric. It is calculated as the percentage of 15N in

the sample minus the natural abundance of 15N (~0.37%).
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The fractional synthesis rate (FSR) of DNA, which reflects the percentage of new DNA

synthesized over a period, can be calculated. The FSR can be determined by measuring the

incorporation of the 15N label into DNA over time.[11]

FSR (%/hour) = (APE of DNA at time t / APE of precursor at time t) * (1 / t) * 100

Where:

APE of DNA at time t is the atom percent excess of 15N in the thymidine from the extracted

DNA at a given time point.

APE of precursor is the atom percent excess of 15N in the intracellular thymidine pool, which

is often assumed to be equivalent to the enrichment of the 15N-thymidine in the pulse

medium.

t is the duration of the pulse in hours.

Sample Data Tables
The following tables present hypothetical data from an experiment evaluating the effect of an

anti-cancer drug on DNA synthesis in a cancer cell line.

Table 1: 15N-Thymidine Enrichment in DNA Following a 4-Hour Pulse

Chase Time (hours)
Vehicle Control (% 15N
Enrichment)

Drug X Treated (% 15N
Enrichment)

0 15.2 ± 1.1 3.5 ± 0.4

4 12.8 ± 0.9 3.1 ± 0.3

8 9.5 ± 0.7 2.8 ± 0.3

24 4.1 ± 0.5 2.0 ± 0.2

Table 2: Calculated DNA Fractional Synthesis Rate (FSR)

Assuming a 4-hour pulse with 99% 15N-thymidine enrichment in the medium.
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Treatment Group FSR (% new DNA per hour)

Vehicle Control 3.84

Drug X Treated 0.88

Interpretation: The data in Table 1 shows a significantly lower incorporation of 15N-thymidine in

the Drug X treated cells at the T=0 time point, indicating a strong inhibition of DNA synthesis

during the pulse period. Table 2 quantifies this effect, showing that the DNA synthesis rate in

the presence of Drug X is reduced by approximately 77% compared to the control. The gradual

decrease in enrichment during the chase period in the control group reflects the dilution of the

15N label as cells divide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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